Cas no 169295-54-9 (2,2,2-trifluoro-1-(4-methoxynaphthalen-1-yl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(4-methoxynaphthalen-1-yl)ethan-1-one
• CAS No: 169295-54-9
• MF: C₁₃H₉F₃O₂
• MW: 254.204574346542
• MDL: MFCD07380807
• CID: 4611258
• PubChem ID: 15190262
• Update Time: 2025-06-11

2,2,2-trifluoro-1-(4-methoxynaphthalen-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(4-Methoxy-naphthalen-1-yl)-ethanone
• 2,2,2-Trifluoro-1-(4-Methoxy-naphthalen-1-yl)-ethanone（WS203297）
• 2,2,2-trifluoro-1-(4-methoxynaphthalen-1-yl)ethan-1-one
• 2,2,2-trifluoro-1-(4-methoxynaphthalen-1-yl)ethanone
• CS-0059730
• 169295-54-9
• W17453
• EN300-1933788
• AS-69686
• AKOS020008651

• MDL： MFCD07380807
• Inchi： 1S/C13H9F3O2/c1-18-11-7-6-10(12(17)13(14,15)16)8-4-2-3-5-9(8)11/h2-7H,1H3
• InChI Key： QDUIAIPDAPNCBE-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C2C(C=CC=C2)=C(OC)C=C1)C(F)(F)F

Computed Properties

• Exact Mass: 254.05546401g/mol
• Monoisotopic Mass: 254.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2,2,2-trifluoro-1-(4-methoxynaphthalen-1-yl)ethan-1-one

2,2,2-Trifluoro-1-(4-methoxynaphthalen-1-yl)ethan-1-one: A Comprehensive Overview of CAS No. 169295-54-9

2,2,2-Trifluoro-1-(4-methoxynaphthalen-1-yl)ethan-1-one (CAS No. 169295-54-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and methoxynaphthalene moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 2,2,2-trifluoro-1-(4-methoxynaphthalen-1-yl)ethan-1-one is composed of a trifluoromethyl group attached to a ketone moiety, which is further linked to a 4-methoxynaphthalene ring. This structural arrangement imparts distinct physical and chemical properties to the compound, including high lipophilicity and enhanced metabolic stability. These properties are crucial for optimizing the pharmacokinetic profile of potential drug candidates.

Recent studies have highlighted the potential of 2,2,2-trifluoro-1-(4-methoxynaphthalen-1-yl)ethan-1-one in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate specific enzymes and receptors involved in the pathogenesis of these conditions, potentially offering neuroprotective benefits.

In addition to its neuroprotective properties, 2,2,2-trifluoro-1-(4-methoxynaphthalen-1-yl)ethan-1-one has been investigated for its anti-inflammatory effects. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular models. This makes it a promising candidate for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacological profile of 2,2,2-trifluoro-1-(4-methoxynaphthalen-1-yl)ethan-1-one has also been explored in the context of cancer research. Preclinical studies have shown that this compound can induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways. These findings suggest that it may have potential as an anticancer agent, particularly in combination with other therapeutic modalities.

Synthesis of 2,2,2-trifluoro-1-(4-methoxynaphthalen-1-yl)ethan-1-one involves several steps, including the formation of the trifluoromethyl ketone intermediate and subsequent coupling with 4-methoxynaphthalene. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production in pharmaceutical settings.

The safety profile of 2,2,2-trifluoro-1-(4-methoxynaphthalen-1-yl)ethan-1-one has been extensively evaluated through preclinical toxicology studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

In conclusion, 2,2,2-trifluoro-1-(4-methoxynaphthalen-1-yl)ethan-1-one (CAS No. 169295-54-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, positioning it as a valuable asset in the development of novel treatments for various diseases.